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Compound of Interest

Compound Name:
2-Chloro-5-(4-

nitrobenzoyl)pyridine

CAS No.: 1187169-29-4

Cat. No.: B1421888

Get Quote

Emergency Overview & Hazard Identification
2-Chloro-5-(4-nitrobenzoyl)pyridine is a functionalized pyridine derivative containing both a

halogen (chlorine) and a nitro-aromatic moiety.[1][2][3] For disposal and safety purposes, it

must be treated as a Halogenated Nitro-Aromatic Compound.[2][3][4]

Critical Hazards (Inferred from Functional Groups)
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Hazard Class GHS Code Description

Acute Toxicity H302

Harmful if swallowed.[1][2][3]

[4][5][6] Nitro-aromatics often

interfere with oxygen transport

(methemoglobinemia).[2][3]

Irritant H315/H319
Causes skin and serious eye

irritation.[2][4][7][8]

Environmental H411

Toxic to aquatic life with long-

lasting effects (common for

chlorinated pyridines).[2][3][4]

Reactivity --

Stable under normal conditions

but may decompose violently if

heated under confinement.[2]

Incompatible with strong

reducing agents and strong

bases.

Operational Directive: In the absence of a compound-specific Safety Data Sheet (SDS) for this

niche intermediate, you must default to the strictest safety protocols applicable to chlorinated

nitro-aromatics.

Pre-Disposal Stabilization & Handling
Before any disposal activity, the material must be stabilized and segregated.[9]

Personal Protective Equipment (PPE)[2][3][11]
Respiratory: N95 particulate respirator (minimum) or P100 if handling fine powder.[2] Use a

fume hood for all transfers.[2]
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Dermal: Double nitrile gloves (0.11 mm minimum thickness).[2] Nitro compounds can

permeate standard latex rapidly.[2]

Ocular: Chemical splash goggles.[2]

Chemical Segregation Rules
DO NOT MIX with strong oxidizers (e.g., nitric acid, permanganates) or reducing agents

(e.g., hydrides, zinc powder).[1][2]

DO NOT MIX with non-halogenated solvents.[2][4] This compound renders the entire waste

stream "Halogenated," significantly increasing disposal costs and limiting incineration

options.

Disposal Workflow Logic
The following decision tree dictates the operational flow for disposing of 2-Chloro-5-(4-
nitrobenzoyl)pyridine.
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Waste Generation:
2-Chloro-5-(4-nitrobenzoyl)pyridine

Determine Physical State

Solid Waste
(Pure compound, filter cake, contaminated wipes)

 Solid

Liquid Waste
(Mother liquors, reaction mixtures)

 Liquid/Solution

Packaging:
Double-bag in clear polyethylene.
Place in HDPE wide-mouth drum.

Segregation:
Collect in 'Halogenated Organic' carboy.

Check pH (Neutralize if <4 or >10).

Labeling:
'Hazardous Waste - Halogenated Organic'

Constituents: 2-Chloro-5-(4-nitrobenzoyl)pyridine

Final Disposal Method:
High-Temperature Incineration

(Must handle Cl & NOx emissions)

Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation and packaging of halogenated nitro-

aromatic waste.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)
Applicability: Expired pure chemicals, filter cakes, contaminated gloves, and paper towels.

Primary Containment:
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Place the solid waste into a clear, 4-mil polyethylene bag.[2][3]

Twist and tape the bag neck to seal. Do not use wire ties which can puncture the bag.

Secondary Containment:

Place the sealed bag into a secondary bag (double-bagging).

Deposit the double-bagged waste into a rigid HDPE (High-Density Polyethylene) wide-

mouth drum or a white poly-pail approved for solid hazardous waste.[1][2][3]

Labeling:

Affix a hazardous waste label.[2][9]

Critical: Explicitly write "Contains Halogenated Organics" and "Nitro-aromatics." This alerts

the incineration facility to monitor for dioxins (from Cl) and NOx (from Nitro groups).[2]

Protocol B: Liquid Waste (Solutions & Mother Liquors)
Applicability: Reaction solvents, extraction layers, and HPLC effluents containing the

compound.

Solvent Compatibility Check:

Ensure the carrier solvent is compatible with HDPE.

Note: If dissolved in DCM (Dichloromethane) or Chloroform, use an HDPE carboy. If

dissolved in high-strength oxidizers, neutralize first.[1][2][3]

Collection:

Pour waste into a container specifically marked "HALOGENATED SOLVENT WASTE."[2]

Do not fill >90% capacity to allow for thermal expansion.[2]

pH Adjustment:
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Check pH.[2][9][10] If the solution is highly acidic (pH < 4) or basic (pH > 10) due to

reaction conditions, neutralize to pH 6–8 before adding to the central waste carboy to

prevent exothermic reactions in the drum.

Protocol C: Empty Containers
Applicability: Original glass bottles or vials.[2]

Triple Rinse:

Rinse the empty container three times with a solvent capable of dissolving the residue

(e.g., Acetone or Methanol).

Disposal of Rinsate: Pour all three rinses into the Liquid Waste (Protocol B) stream.

Defacing:

Cross out the original label.

Mark the container as "Empty - Triple Rinsed."[2][3]

Glass Disposal:

Discard the clean, dry glass container in the "Broken Glass/Sharps" bin, not general trash.

Regulatory & Compliance Context (RCRA/EPA)
While 2-Chloro-5-(4-nitrobenzoyl)pyridine is not explicitly listed on the EPA's "P-List"

(Acutely Hazardous) or "U-List" (Toxic Waste), it falls under Characteristic Waste regulations

due to its chemical structure.[1][2][3]
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Regulatory Code Classification Reason for Classification

D001 Ignitable

If dissolved in flammable

solvents (e.g., Acetone,

EtOAc).[1][2][3]

D003 Reactive

Nitro compounds can be

classified as reactive if they

are potentially explosive

(though this specific derivative

is generally stable, "Reactive"

precautions are prudent).

Halogenated Stream --

The presence of Chlorine

requires the waste to be

treated in an incinerator

equipped with acid gas

scrubbers (to remove HCl) and

secondary combustion

chambers (to destroy dioxin

precursors).

Final Disposition: The only acceptable final disposal method is High-Temperature Incineration

at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1][2][3] Landfilling is strictly

prohibited for halogenated organic compounds.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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